(Ethylamino)benzotrifluoride

• IUPAC Name: N-ethyl-2-(trifluoromethyl)aniline
• InChI: InChI=1S/C9H10F3N/c1-2-13-8-6-4-3-5-7(8)9(10,11)12/h3-6,13H,2H2,1H3
• InChI Key: DVDNUGFZTXJCKK-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC=CC=C1C(F)(F)F
• Molecular Formula: C9H10F3N
• Molecular Weight: 189.18 g/mol

Description

(Ethylamino)benzotrifluoride, also known as EABTF, is a chemical compound that belongs to the class of trifluoromethylated aromatic amines. It is a colorless liquid with a molecular weight of 195.21 g/mol and has a boiling point of 170 °C. EABTF is widely used in the field of organic chemistry as a reagent for the synthesis of various organic compounds.

Scientific Research Applications

Substituent Effects on Photolysis

• Photolysis in Environmental Science : Benzotrifluoride derivatives, including (Ethylamino)benzotrifluoride, play a significant role in the photolysis process. Studies have shown that these compounds, commonly found in pharmaceuticals, pesticides, and other products, undergo transformations under UV irradiation, turning into benzoic acids due to C-F bond hydrolysis. The presence of electron-donating groups enhances their reactivity towards hydrolysis, making them a focus in environmental persistence studies of contaminants (Manfrin et al., 2020).

Role in Electrochemistry

• Electrochemical Studies : Benzotrifluoride is a preferred solvent for studying transition metal complexes due to its noncoordinating nature. It is effective in bridging the gap between organic and fluorous solvents, particularly useful in voltammetric and electrolytic experiments (Ohrenberg & Geiger, 2000).

Utility in Organic Synthesis

• Organic and Fluorous Synthesis : As a solvent, benzotrifluoride and its derivatives, including this compound, are pivotal in traditional organic synthesis and fluorous synthesis. Their inert nature makes them suitable for a variety of chemical reactions, particularly radical reactions. They can dissolve both standard organic molecules and highly fluorinated molecules, making them environmentally friendlier alternatives to traditional organic solvents (Maul et al., 1999).

Molecular Relaxation Studies

• Dielectric Studies : Studies on substituted benzotrifluorides, including variants like this compound, have provided insights into molecular relaxation mechanisms. These studies, involving microwave absorption, help understand the dipole orientation and viscous flow in liquids, contributing significantly to the field of molecular physics and chemistry (Rewar & Bhatnagar, 2003).

Hydrodefluorination Studies

• Catalytic Hydrodefluorination : Research has shown that benzotrifluoride derivatives can undergo catalytic hydrodefluorination at room temperature. This process, important in organic chemistry, involves converting Ar-CF3 compounds to Ar-CH3, providing insights into the reaction mechanisms and substituent effects (Scott et al., 2005).

Polymerization Media

• Ring-Opening Polymerization : Benzotrifluoride has been used as a solvent in the cationic ring-opening polymerization of 2-ethyl-2-oxazoline. This research highlights its role as an environmentally less harmful solvent compared to traditional media, with implications in the field of polymer science (Pásztói et al., 2020).

Analytical Chemistry Applications

• Bromine Reactions : Benzotrifluoride serves as a solvent substitute for carbon tetrachloride in bromine reactions. It is used to distinguish hydrocarbons based on the ease of hydrogen atom abstraction, proving crucial in analytical and organic chemistry (Daley & Landolt, 2005).